N-{3-[(4-isopropoxybenzoyl)amino]-4-methylphenyl}-2-furamide

• Molecular Formula: C22H22N2O4
• Molecular Weight: 378.4 g/mol
• IUPAC Name: N-[4-methyl-3-[(4-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C22H22N2O4/c1-14(2)28-18-10-7-16(8-11-18)21(25)24-19-13-17(9-6-15(19)3)23-22(26)20-5-4-12-27-20/h4-14H,1-3H3,(H,23,26)(H,24,25)
• InChI Key: IDHCROLUXMKGMO-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC=CO2)NC(=O)C3=CC=C(C=C3)OC(C)C

Description

N-{3-[(4-isopropoxybenzoyl)amino]-4-methylphenyl}-2-furamide is a chemical compound that has been widely studied for its potential applications in scientific research. It is also known by its chemical formula, C22H24N2O4F, and is often referred to as "compound 1" in scientific literature. In

Mechanism of Action

The mechanism of action of N-{3-[(4-isopropoxybenzoyl)amino]-4-methylphenyl}-2-furamide involves the inhibition of several key enzymes and signaling pathways that are involved in cancer cell growth and survival. It has been shown to inhibit the activity of the PI3K/Akt/mTOR signaling pathway, which is a key regulator of cell growth and survival. It also inhibits the activity of the histone deacetylase (HDAC) enzymes, which play a role in the epigenetic regulation of gene expression.
Biochemical and Physiological Effects:
N-{3-[(4-isopropoxybenzoyl)amino]-4-methylphenyl}-2-furamide has been shown to have several biochemical and physiological effects, including the inhibition of cancer cell growth and survival, the induction of apoptosis (programmed cell death) in cancer cells, and the inhibition of inflammation and pain. It has also been shown to have minimal toxicity to normal cells and tissues, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{3-[(4-isopropoxybenzoyl)amino]-4-methylphenyl}-2-furamide for lab experiments is its high purity and high yields, which allows for accurate and reproducible results. It also has minimal toxicity to normal cells and tissues, which makes it a safer alternative to other cancer drugs. However, one limitation is that it has not yet been tested in clinical trials, so its safety and efficacy in humans are still unknown.

Future Directions

There are several future directions for research on N-{3-[(4-isopropoxybenzoyl)amino]-4-methylphenyl}-2-furamide, including:
1. Further studies on its mechanism of action and its effects on cancer cells and other diseases.
2. Clinical trials to test its safety and efficacy in humans.
3. Studies on its potential applications in combination with other cancer drugs or therapies.
4. Studies on its potential applications in other diseases, such as inflammation and pain.
5. Studies on its pharmacokinetics and pharmacodynamics, including its absorption, distribution, metabolism, and excretion in the body.
Conclusion:
N-{3-[(4-isopropoxybenzoyl)amino]-4-methylphenyl}-2-furamide is a promising compound for scientific research, particularly in the field of cancer research. Its high purity and high yields, minimal toxicity to normal cells and tissues, and potential applications in other diseases make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action and its effects on cancer cells and other diseases, as well as its safety and efficacy in humans.

Synthesis Methods

The synthesis of N-{3-[(4-isopropoxybenzoyl)amino]-4-methylphenyl}-2-furamide involves several steps, including the reaction of 4-isopropoxybenzoic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with 4-amino-3-methylphenol to form the amide intermediate. This intermediate is then reacted with furfurylamine to yield the final product. The synthesis method has been optimized to yield high purity and high yields of the compound.

Scientific Research Applications

N-{3-[(4-isopropoxybenzoyl)amino]-4-methylphenyl}-2-furamide has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has been proposed as a potential therapeutic agent for the treatment of various types of cancer. It has also been studied for its potential applications in the treatment of inflammation, pain, and other diseases.